Cas no 117007-34-8 (1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-)

• Product name: 1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-
• CAS No: 117007-34-8
• MF: C₁₂H₈N₄OS
• MW: 256.283120155334
• CID: 176438
• PubChem ID: 3088168

1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-
• 2-Methyl-1,3,4-thiadiazolo(3',2':1,2)pyrimido(5,4-b)indol-5(6H)-one
• 117007-34-8
• DTXSID20151664
• 1,3,4-Thiadiazolo(3',2':1,2)pyrimido(5,4-b)indol-5(6H)-one, 2-methyl-

• Inchi： InChI=1S/C12H8N4OS/c1-6-15-16-11(17)10-9(14-12(16)18-6)7-4-2-3-5-8(7)13-10/h2-5,13H,1H3
• InChI Key： CFCNQMLJQMEAMJ-UHFFFAOYSA-N
• SMILES： CC1SC2N(C(C3NC4=CC=CC=C4C=3N=2)=O)N=1

Computed Properties

• Exact Mass: 255.03421
• Monoisotopic Mass: 256.041882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.73
• Boiling Point: 511.7°Cat760mmHg
• Flash Point: 263.3°C
• Refractive Index: 1.91
• PSA: 57.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines